Cas no 1315366-09-6 (1,4-Dimethyl-7-oxabicyclo[2.2.1]heptane-2-carbonitrile)

1,4-Dimethyl-7-oxabicyclo[2.2.1]heptane-2-carbonitrile structure
1315366-09-6 structure
Product Name:1,4-Dimethyl-7-oxabicyclo[2.2.1]heptane-2-carbonitrile
CAS No:1315366-09-6
MF:C9H13NO
MW:151.205622434616
MDL:MFCD19382295
CID:4588185
PubChem ID:14705730
Update Time:2023-08-09

1,4-Dimethyl-7-oxabicyclo[2.2.1]heptane-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1,4-dimethyl-7-oxabicyclo[2.2.1]heptane-2-carbonitrile
    • Z1271929588
    • 1,4-Dimethyl-7-oxabicyclo[2.2.1]heptane-2-carbonitrile
    • MDL: MFCD19382295
    • Inchi: 1S/C9H13NO/c1-8-3-4-9(2,11-8)7(5-8)6-10/h7H,3-5H2,1-2H3
    • InChI Key: HOBHWASTCNRNFE-UHFFFAOYSA-N
    • SMILES: O1C2(C)CCC1(C)C(C#N)C2

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 241
  • XLogP3: 0.9
  • Topological Polar Surface Area: 33

1,4-Dimethyl-7-oxabicyclo[2.2.1]heptane-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
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Enamine
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Enamine
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Enamine
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Enamine
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